Benzene, 1-((2-(4-chlorophenyl)-2-methylpropoxy)methyl)-3-(phenylmethyl)-

• CAS No.: 80843-87-4
• Molecular Formula: C24H25ClO
• Molecular Weight: 364.9 g/mol
• IUPAC Name: 1-benzyl-3-[[2-(4-chlorophenyl)-2-methylpropoxy]methyl]benzene
• InChI: InChI=1S/C24H25ClO/c1-24(2,22-11-13-23(25)14-12-22)18-26-17-21-10-6-9-20(16-21)15-19-7-4-3-5-8-19/h3-14,16H,15,17-18H2,1-2H3
• InChI Key: UWNDANYZAJMRGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COCC1=CC=CC(=C1)CC2=CC=CC=C2)C3=CC=C(C=C3)Cl

Description

Benzene, 1-((2-(4-chlorophenyl)-2-methylpropoxy)methyl)-3-(phenylmethyl)- is a complex organic compound with a unique structure that includes a benzene ring substituted with various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzene, 1-((2-(4-chlorophenyl)-2-methylpropoxy)methyl)-3-(phenylmethyl)- typically involves multiple steps, including the formation of intermediate compounds. The process often starts with the preparation of 4-chlorophenyl-2-methylpropoxy, which is then reacted with benzyl chloride under specific conditions to form the final product. The reaction conditions may include the use of solvents like dichloromethane and catalysts such as palladium on carbon.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors and advanced purification techniques like chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

Benzene, 1-((2-(4-chlorophenyl)-2-methylpropoxy)methyl)-3-(phenylmethyl)- can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like chlorine or bromine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or alkanes.

Scientific Research Applications

Benzene, 1-((2-(4-chlorophenyl)-2-methylpropoxy)methyl)-3-(phenylmethyl)- has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Benzene, 1-((2-(4-chlorophenyl)-2-methylpropoxy)methyl)-3-(phenylmethyl)- involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Benzene, 1-chloro-2-[2,2-dichloro-1-(4-chlorophenyl)ethyl]-:

1-(4-Chlorobenzhydryl)piperazine: Used in the synthesis of pharmaceuticals.

Uniqueness

Benzene, 1-((2-(4-chlorophenyl)-2-methylpropoxy)methyl)-3-(phenylmethyl)- is unique due to its specific structural features, which confer distinct chemical and biological properties